N1-(2,3-dimethylphenyl)-N2-(2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,3-dimethylphenyl)-N-[2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• InChI: InChI=1S/C24H31N3O5S/c1-17-7-6-9-22(18(17)2)26-24(29)23(28)25-15-14-19-8-4-5-16-27(19)33(30,31)21-12-10-20(32-3)11-13-21/h6-7,9-13,19H,4-5,8,14-16H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key: XBMNIFVSYIMCNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C24H31N3O5S
• Molecular Weight: 473.6 g/mol
• CAS No.: 898445-95-9

Description

N1-(2,3-dimethylphenyl)-N2-(2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C24H31N3O5S and its molecular weight is 473.59. The purity is usually 95%.
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Scientific Research Applications

Electrochemical Methoxylation and Anodic Methoxylation

• The study by Golub and Becker (2015) explores the effect of N-acyl and N-sulfonyl groups on the anodic methoxylation of piperidine derivatives. This research could shed light on the electrochemical properties and reactivities of compounds similar to the one mentioned, providing insights into their potential applications in synthesizing new chemical entities or in modifying existing ones for enhanced properties. Such processes are crucial in medicinal chemistry for optimizing drug candidates or in materials science for designing novel compounds with specific functionalities (Golub & Becker, 2015).

Aminolysis of Phenyl Diphenylphosphinates

• The work by Um, Han, and Shin (2009) on the aminolysis of X-substituted phenyl diphenylphosphinates and its effect on reactivity and transition-state structure offers valuable insights into how different substituents, including possibly sulfonyl piperidinyl groups, affect the chemical reactivity and mechanisms of aminolysis reactions. This knowledge is instrumental in the synthesis and development of new chemical entities, particularly in understanding the interaction mechanisms at a molecular level (Um et al., 2009).

Synthesis and Structural Analysis

• Naveen et al. (2015) describe the synthesis, characterization, and crystal and molecular structure studies of a compound with a sulfonyl-piperidinyl group. Their research highlights the importance of structural analysis in understanding the properties of such compounds, which can be extrapolated to the scientific research applications of similar compounds. Detailed structural insights help in the rational design of compounds for various applications, including as potential therapeutic agents or in material science (Naveen et al., 2015).